Cas no 101670-67-1 (Benzene,1,3,5-triisothiocyanato-)

101670-67-1 structure
Product name:Benzene,1,3,5-triisothiocyanato-
Benzene,1,3,5-triisothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3,5-triisothiocyanato-
- 1,3,5-triisothiocyanatobenzene
- 1.3.5-Triisothiocyanato-benzol
- AC1L1PLM
- ACMC-20m4p4
- AG-D-08926
- Benzen-1,3,5-triyltriisothiocyanat
- benzene-1,3,5-triyl triisothiocyanate
- BRN 3293763
- CTK4A0083
- ISOTHIOCYANIC ACID, s-PHENENYL ESTER
- Isothiocyanic acid, s-phenenyl triester
- 3-13-00-00555 (Beilstein Handbook Reference)
- 101670-67-1
- 1,3,5-Triisothiocyanatobenzene #
- 1,3,5-triisothio-cyanatobenzene
- 1,3,5-Trithioisocyanobenzene
- SCHEMBL7387255
- YSZC2240
- LLJPDGVAIMDGFS-UHFFFAOYSA-N
- DTXSID60144111
-
- Inchi: InChI=1S/C9H3N3S3/c13-4-10-7-1-8(11-5-14)3-9(2-7)12-6-15/h1-3H
- InChI Key: LLJPDGVAIMDGFS-UHFFFAOYSA-N
- SMILES: N(C1C=C(N=C=S)C=C(N=C=S)C=1)=C=S
Computed Properties
- Exact Mass: 248.94909
- Monoisotopic Mass: 248.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 133A^2
- XLogP3: 6.1
Experimental Properties
- Density: 1.31
- Boiling Point: 475.3°Cat760mmHg
- Flash Point: 262.2°C
- Refractive Index: 1.693
- PSA: 37.08
- LogP: 3.88950
Benzene,1,3,5-triisothiocyanato- Related Literature
-
Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
-
Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
-
Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
-
Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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